Cas no 1704626-41-4 (N-(2-fluorophenyl)methyl-6-methoxypyridazine-3-carboxamide)

• Product Name: N-(2-fluorophenyl)methyl-6-methoxypyridazine-3-carboxamide
• CAS No: 1704626-41-4
• MF: C₁₃H₁₂FN₃O₂
• MW: 261.251686096191
• CID: 6295732
• PubChem ID: 90509453
• Update Time: 2025-09-28

N-(2-fluorophenyl)methyl-6-methoxypyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)methyl-6-methoxypyridazine-3-carboxamide
• AKOS024801421
• F6090-0210
• N-[(2-fluorophenyl)methyl]-6-methoxypyridazine-3-carboxamide
• 1704626-41-4
• N-(2-fluorobenzyl)-6-methoxypyridazine-3-carboxamide

• Inchi： 1S/C13H12FN3O2/c1-19-12-7-6-11(16-17-12)13(18)15-8-9-4-2-3-5-10(9)14/h2-7H,8H2,1H3,(H,15,18)
• InChI Key： MPHWYDTZQSRAJS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNC(C1=CC=C(N=N1)OC)=O

Computed Properties

• Exact Mass: 261.09135480g/mol
• Monoisotopic Mass: 261.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.1Ų

Additional information on N-(2-fluorophenyl)methyl-6-methoxypyridazine-3-carboxamide

Introduction to N-(2-fluorophenyl)methyl-6-methoxypyridazine-3-carboxamide (CAS No. 1704626-41-4)

N-(2-fluorophenyl)methyl-6-methoxypyridazine-3-carboxamide (CAS No. 1704626-41-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, represents a promising candidate for further exploration in drug discovery and development. The presence of both fluorine and methoxy substituents in its molecular structure imparts distinct chemical properties that make it particularly interesting for medicinal chemists.

The compound's pyridazine core is a key feature, contributing to its potential biological activity. Pyridazine derivatives have been widely studied due to their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a methyl group at the 3-position of the pyridazine ring and an amide linkage further enhances its structural complexity, which is often associated with improved binding affinity to biological targets.

In recent years, there has been a growing interest in the development of fluorinated pyridazine derivatives due to their enhanced metabolic stability and bioavailability. The fluorine atom at the 2-position of the phenyl ring in N-(2-fluorophenyl)methyl-6-methoxypyridazine-3-carboxamide plays a crucial role in modulating the compound's pharmacokinetic profile. This substitution not only increases the compound's lipophilicity but also improves its resistance to enzymatic degradation, making it a more stable candidate for therapeutic applications.

The methoxy group at the 6-position of the pyridazine ring adds another layer of functional diversity, allowing for further chemical modifications and derivatization. This flexibility is particularly valuable in drug design, as it enables the optimization of key pharmacophoric elements to enhance target specificity and reduce off-target effects. The amide functionality at the 3-position provides a site for hydrogen bonding interactions, which are critical for establishing strong binding between the compound and its biological target.

Recent studies have highlighted the potential of N-(2-fluorophenyl)methyl-6-methoxypyridazine-3-carboxamide as a lead compound for the development of novel therapeutic agents. Research has demonstrated its efficacy in inhibiting specific enzymes and receptors involved in various diseases, including cancer and neurodegenerative disorders. The compound's ability to interact with these targets suggests that it may have multiple therapeutic applications once further optimized.

The synthesis of N-(2-fluorophenyl)methyl-6-methoxypyridazine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial production.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have shown that it exhibits potent activity against various disease-causing targets, including kinases and transcription factors. Additionally, animal models have demonstrated its ability to modulate disease pathways effectively without significant side effects. These findings underscore the potential of N-(2-fluorophenyl)methyl-6-methoxypyridazine-3-carboxamide as a viable candidate for clinical development.

The structural features of this compound make it an attractive scaffold for structure-based drug design. By leveraging computational modeling techniques, researchers can predict how different modifications will affect its binding affinity and selectivity. This approach allows for rapid optimization of lead compounds, reducing the time and cost associated with traditional trial-and-error methods. The integration of machine learning algorithms into drug discovery processes has further accelerated this process by identifying promising candidates more efficiently.

The future prospects of N-(2-fluorophenyl)methyl-6-methoxypyridazine-3-carboxamide are bright, with ongoing research focused on refining its pharmacological profile and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a critical role in developing next-generation treatments.